N~1~-(3-fluorophenyl)-N~2~-(2-furylmethyl)-alpha-asparagine
Overview
Description
N~1~-(3-fluorophenyl)-N~2~-(2-furylmethyl)-alpha-asparagine, also known as FFA, is a synthetic amino acid derivative that has been extensively studied for its potential use in scientific research. FFA is a potent and selective agonist of the G protein-coupled receptor GPR40, which is expressed in pancreatic beta cells and plays a key role in insulin secretion.
Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with organic halides or pseudohalides (such as aryl chlorides or bromides). The broad application of SM coupling arises from its exceptionally mild and functional group-tolerant reaction conditions. Specifically, N-(3-fluorophenyl)-N~2~-(furan-2-ylmethyl)-alpha-asparagine can serve as an organoboron reagent in this process. Its relatively stable and environmentally benign nature, along with rapid transmetalation with palladium(II) complexes, contributes to its success in this field .
Metabolomics and Biomarker Discovery
N-(3-fluorophenyl)-N~2~-(furan-2-ylmethyl)-alpha-asparagine could serve as a potential biomarker or metabolite in biological samples. Researchers can analyze its presence and levels in tissues, blood, or urine to gain insights into metabolic pathways, disease states, or drug metabolism. Nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are valuable tools for detecting and quantifying this compound .
properties
IUPAC Name |
4-(3-fluoroanilino)-3-(furan-2-ylmethylamino)-4-oxobutanoic acid |
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InChI |
InChI=1S/C15H15FN2O4/c16-10-3-1-4-11(7-10)18-15(21)13(8-14(19)20)17-9-12-5-2-6-22-12/h1-7,13,17H,8-9H2,(H,18,21)(H,19,20) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
ORHIGPMKUOOYQA-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)C(CC(=O)O)NCC2=CC=CO2 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O4 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.29 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluorophenyl)-N~2~-(furan-2-ylmethyl)-alpha-asparagine | |
Retrosynthesis Analysis
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